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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)dodecane
CAS No.: 106873-67-0
Cat. No.: B1304023
Get Quote
. J

Focus: Molecular Weight, Physicochemical Architecture, and Biopharmaceutical Utility

Executive Summary

1-(Perfluoro-n-octyl)dodecane, commonly abbreviated as F8H12 in semi-fluorinated alkane
(SFA) nomenclature, is an amphiphilic diblock molecule comprising a perfluorinated segment (

) and a hydrogenated segment (

).

Unlike perfluorocarbons (PFCs) which are lipophobic, or hydrocarbons which are hydrophobic,
F8H12 exhibits a unique amphiphilic nature—it is simultaneously fluorophilic and lipophilic. Its
molecular weight of 588.39 g/mol places it in a critical thermodynamic window: heavy enough
to serve as a stable intraocular tamponade or drug carrier, yet possessing specific phase
transition properties that distinguish it from lighter analogs like perfluorohexyloctane (FEHS8).

Part 1: Molecular Architecture & Weight Analysis
Precise Molecular Weight Calculation
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The molecular weight (MW) is the defining parameter that dictates the vapor pressure, density,
and ocular retention time of F8H12.

Chemical Formula:

Atomic Mass (  Subtotal ( Contribution
Element Count

g/mol ) g/mol) to MW
Carbon (C) 20 12.011 240.22 40.8%
Fluorine (F) 17 18.998 322.97 54.9%
Hydrogen (H) 25 1.008 25.20 4.3%
Total MW 588.39 g/mol 100%

Note: The high fluorine content (approx. 55% by mass) is responsible for the molecule's high
density (>1.3 g/cm3) and chemical inertness.

Structural Segmentation

F8H12 functions as a "primitive surfactant.” The fluorocarbon block is rigid and helical, while
the hydrocarbon block is flexible and planar (trans-zigzag). This structural mismatch drives self-
assembly at interfaces.
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Figure 1: Structural segmentation of F8H12 showing the diblock architecture responsible for its
surfactant-like behavior.
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Part 2: Physicochemical Profile[1]

The following data consolidates experimental values and calculated predictions for FBH12.
Unlike the liquid F6H8 (Miebo), F8H12 typically exists as a waxy solid or semi-solid at room

temperature due to the longer hydrocarbon chain increasing van der Waals interactions.

Clinical/lResearch

Property Value | Description
Relevance
Unique identifier for regulatory
CAS Number 106873-67-0 .
filing.
] High MW ensures low vapor
Molecular Weight 588.39 g/mol

pressure and long retention.

Physical State (25°C)

Solid / Waxy Solid

Requires heating or solvation

for administration.

Range dependent on

Melting Point ~40°C - 55°C* purity/isomer content. Higher
than F6H8 (-40°C).[1]
) Heavier than water; effective
Density ~1.3- 1.5 g/cm3 o )
for inferior retinal tamponade.
N Fluorocarbons, Halogenated Insoluble in water; variable
Solubility e
Solvents solubility in lipids.
_ Close to water/vitreous,
Refractive Index ~1.33-1.35

minimizing optical distortion.

Part 3: Synthesis & Purification Protocol

Core Methodology: Radical Addition

The synthesis of F8H12 is a self-validating protocol relying on the radical addition of

perfluorooctyl iodide (

) to 1-dodecene, followed by reductive deiodination.

Reaction Scheme:
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« Initiation: AIBN (Azobisisobutyronitrile) decomposes to form radicals.

« Propagation: Perfluoroalkyl radical adds to the alkene double bond.

* Reduction: Removal of the iodine atom to yield the final saturated SFA.

Reactants:
Perfluorooctyl lodide (C8F17-1) Catalyst: AIBN
+ Temp: 80°C

1-Dodecene (C12H24)

Radical Addition -~
V2

Intermediate:
1-lodo-1-(perfluorooctyl)dodecane

Reduction Step:
Reagent: Bu3SnH or Zn/HCI
(Deiodination)

Purification

Final Product:
1-(Perfluoro-n-octyl)dodecane
(F8H12)

Click to download full resolution via product page

Figure 2: Synthetic pathway for FBH12 via radical addition and reductive deiodination.

Experimental Workflow
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Step 1: Radical Addition

Charge a reaction vessel with 1.1 equivalents of 1-dodecene and 1.0 equivalent of
perfluorooctyl iodide.

Add AIBN (1 mol%) under an inert argon atmosphere.

Heat to 80°C for 4-6 hours. Monitor disappearance of

via GC-MS.

Checkpoint: The appearance of the iodinated intermediate confirms successful coupling.
Step 2: Deiodination (Reduction)
¢ Dissolve the intermediate in a suitable solvent (e.g., trifluorotoluene).
e Add Tributyltin hydride (
) and a radical initiator (AIBN) or use Zinc/Acetic acid for a "greener" approach.
o Reflux until the iodine signal disappears.

Step 3: Purification (Critical for Biological Use)

« Distillation: Perform fractional distillation under high vacuum to remove unreacted dodecene
and tin byproducts.

e Fluorous Solid Phase Extraction (F-SPE): Pass the crude oil through a fluorous silica
column.

o Mechanism:[2][3][4] Non-fluorinated impurities elute first; F8BH12 is retained and
subsequently eluted with a fluorophilic solvent.

Part 4: Biopharmaceutical Applications
Intraocular Tamponades

While F6H8 is a liquid used for dry eye (Miebo), F8H12 is investigated for vitreoretinal surgery.
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e Mechanism: Its high specific gravity (>1.3) allows it to sink in the vitreous cavity, effectively
tamponading breaks in the inferior retina.

» Advantage: Unlike silicone oil, F8H12 does not emulsify as easily due to its interfacial
tension properties, potentially reducing complications like "sticky oil* syndrome.

Drug Delivery Systems (DDS)

F8H12 serves as a lipophilic carrier for drugs that are unstable in water.

» Solubility Engine: It can solubilize highly lipophilic active pharmaceutical ingredients (APIs)
such as cyclosporine or tacrolimus.

o Refractive Index Matching: Formulations using F8H12 can be designed to match the
refractive index of the eye, preventing patient vision blurring upon administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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